Cas no 80610-53-3 (Benzoyl chloride,4-(aminomethyl)-)
80610-53-3 structure
Product Name:Benzoyl chloride,4-(aminomethyl)-
CAS No:80610-53-3
MF:C8H8ClNO
MW:169.608221054077
CID:707734
PubChem ID:19604111
Update Time:2025-04-19
Benzoyl chloride,4-(aminomethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,4-(aminomethyl)-
- 4-(aminomethyl)benzoyl chloride
- Benzoyl chloride, 4-(aminomethyl)- (9CI)
- AKOS006294778
- 80610-53-3
- SCHEMBL8021407
- DTXSID80598990
- Benzoyl chloride,4-(aminomethyl)-(9ci)
-
- Inchi: 1S/C8H8ClNO/c9-8(11)7-3-1-6(5-10)2-4-7/h1-4H,5,10H2
- InChI Key: QXLIYRDGWPUNTD-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC(=CC=1)CN)=O
Computed Properties
- Exact Mass: 169.0294416g/mol
- Monoisotopic Mass: 169.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 43.1Ų
Benzoyl chloride,4-(aminomethyl)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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